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Introduction
Taconite is a low-grade, siliceous iron ore primarily found in the Mesabi Iron Range of

Minnesota. It is a type of banded iron formation (BIF), a sedimentary rock characterized by

alternating layers of iron-rich minerals and chert or quartz.[1] While historically considered

waste rock due to its low iron content (typically 20-35%), the depletion of high-grade iron ore

reserves has made taconite a critical resource for iron and steel production.[2] This guide

provides a comprehensive overview of the standardized classification and nomenclature of

taconite, detailing the geological and mineralogical basis for its categorization, as well as the

analytical methods used in its assessment.

Taconite Classification Frameworks
The classification of taconite is primarily based on two interconnected schemes: the

stratigraphic and metamorphic zonation of the Biwabik Iron Formation, and the textural and

mineralogical classification based on macroscopic and microscopic features.

Stratigraphic and Metamorphic Classification of the
Biwabik Iron Formation
The Biwabik Iron Formation, the host rock for taconite, is subdivided into four main

stratigraphic units, which are further categorized by metamorphic grade based on their
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proximity to the Duluth Complex, a large igneous intrusion.[3][4]

Stratigraphic Units: The formation is divided into four members based on their gross lithology.

[3][4][5]

Upper Slaty Member: Characterized by finer-grained, laminated rock rich in iron silicates and

carbonates.

Upper Cherty Member: A thicker-bedded, more granular unit with a higher concentration of

chert and magnetite.

Lower Slaty Member: Similar to the Upper Slaty, with a prevalence of fine-grained iron

silicates and carbonates.

Lower Cherty Member: The basal unit, typically granular and rich in chert and magnetite.

Metamorphic Zones: The mineralogy of these units changes from west to east across the

Mesabi Range due to contact metamorphism from the Duluth Complex. This has resulted in the

delineation of four distinct mineralogical zones.[3][4]

Zone 1 (Unaltered): The westernmost zone, characterized by primary and diagenetic

minerals such as quartz, magnetite, hematite, siderite, greenalite, minnesotaite, and

stilpnomelane.[3][4]

Zone 2: Shows minimal changes in silicate mineralogy from Zone 1.[3][4]

Zone 3: Marked by the appearance of the amphibole grunerite, in both tabular and fibrous

forms, indicating a higher metamorphic grade.[3][4]

Zone 4 (Highly Metamorphosed): The easternmost zone, where original silicate minerals

have been completely recrystallized into a new suite of metamorphic minerals including

grunerite, hornblende, hedenbergite, ferrohypersthene, and fayalite.[3][4]

Textural and Mineralogical Classification (Gundersen,
1960)
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A more localized classification system, proposed by James Novotny Gundersen, categorizes

taconite based on the relative abundance of two fundamental strata types: "massive" and

"thinly bedded". This system is particularly useful for characterizing the ore at the mine scale.

Massive Taconite: These are rocks that consist predominantly of massive taconite strata

with little to no internal stratification. They often exhibit abundant granule structures.

Bedded Taconite: This category includes rocks with well-defined and regularly bedded

layers, generally of uniform thickness.

Layered Taconite: This classification is used for rocks with irregularly bedded and often

lenticular layers that may split and rejoin.

The specific rock name is then determined by the dominant mineralogy within these textural

categories (e.g., "layered silicate-magnetite quartz taconite").

Quantitative Data on Taconite Composition
The mineralogical composition of taconite varies significantly depending on its stratigraphic

position and metamorphic grade. The following tables summarize the general and specific

mineral compositions of the Biwabik Iron Formation.

Component Calculated Weight Percent (%)

Quartz 31.9

Iron Silicates 28.0

Magnetite 18.4

Carbonates (combined) 16.3

Hematite 4.6

Other Minerals 0.8
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Stratigraphic/Textural Type Dominant Minerals General Characteristics

Cherty Taconite
Magnetite, Chert (Quartz), Iron

Silicates

Granular texture, often found

in the Upper and Lower Cherty

members.[5]

Slaty Taconite

Iron Silicates (Minnesotaite,

Stilpnomelane), Siderite, Chert

(Quartz)

Fine-grained and laminated,

characteristic of the Upper and

Lower Slaty members.[5]

Experimental Protocols
The classification and characterization of taconite rely on several key analytical techniques.

Petrographic Analysis
Purpose: To determine the mineralogical composition, texture, and grain size of the taconite.

Methodology (Point Counting):

Sample Preparation: A thin section of the taconite rock is prepared and mounted on a glass

slide.

Microscopic Examination: The thin section is examined under a petrographic microscope.

Grid Analysis: A grid of points is superimposed over the thin section.[6]

Mineral Identification: At each grid point, the underlying mineral is identified based on its

optical properties.[6]

Data Collection: A statistically significant number of points (typically 300-500) are counted to

ensure a representative sample of the rock's composition.[7]

Modal Analysis: The proportion of each mineral is calculated by dividing the number of points

for that mineral by the total number of points counted.[6]

X-Ray Diffraction (XRD)
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Purpose: To identify the crystalline minerals present in a taconite sample and to quantify their

relative abundances.

Methodology:

Sample Preparation: The taconite sample is crushed and ground into a fine powder.

Instrument Setup: The powdered sample is placed in a sample holder and mounted in an X-

ray diffractometer.

Data Acquisition: The sample is irradiated with X-rays at various angles, and the diffraction

pattern is recorded.

Phase Identification: The resulting diffraction pattern is compared to a database of known

mineral diffraction patterns to identify the phases present.

Quantitative Analysis: The relative abundance of each mineral phase can be determined

using methods such as the Rietveld refinement, which compares the measured diffraction

pattern to a calculated pattern based on the crystal structures of the identified minerals.

Mandatory Visualizations
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Caption: Taconite Classification Workflow Diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1172097?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


West (Unaltered)
East (Metamorphosed)

Zone 1

Quartz
Magnetite
Hematite
Siderite
Greenalite
Minnesotaite
Stilpnomelane

Zone 3 Grunerite appearsIncreasing Metamorphism Zone 4

Grunerite
Hornblende
Hedenbergite
Ferrohypersthene
Fayalite

Click to download full resolution via product page

Caption: Metamorphic Zonation of the Biwabik Iron Formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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